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Compound of Interest

Compound Name: 9-Julolidinecarboxaldehyde

Cat. No.: B1329721 Get Quote

Safe Handling Guide for 9-
Julolidinecarboxaldehyde
This document provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 9-Julolidinecarboxaldehyde.

Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and GHS Classification
9-Julolidinecarboxaldehyde is a chemical compound that requires careful handling due to its

potential health hazards. The primary risks associated with this compound are:

Skin Irritation (H315): Causes skin irritation upon contact.[1]

Serious Eye Irritation (H319): Causes serious and potentially damaging eye irritation.[1]

Acute Oral Toxicity (H302): Harmful if swallowed.[1]

Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled.[1][2]

Chemical and Physical Properties
A summary of key quantitative data for 9-Julolidinecarboxaldehyde is provided below.
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Property Value

Molecular Formula C₁₃H₁₅NO[1][3][4][5]

Molecular Weight 201.26 g/mol [1][4][5]

Appearance
Light orange to yellow to green crystalline

powder[3]

Melting Point 83 °C[3][6]

Boiling Point 404.8 ± 44.0 °C (Predicted)[6]

Flash Point 173.5 °C[6]

Density 1.18 ± 0.1 g/cm³[6]

Personal Protective Equipment (PPE) Protocol
Engineering controls, such as a certified chemical fume hood, should be the primary method of

exposure control. The following PPE is mandatory as a secondary barrier to prevent exposure.

[7]

Eye and Face Protection:

Wear chemical safety goggles that provide a complete seal around the eyes.

When handling larger quantities or when there is a significant risk of splashing, a full-face

shield should be worn in addition to goggles.[7][8]

Hand Protection:

Wear compatible, chemical-resistant gloves (e.g., nitrile).

Gloves should be inspected for defects before use and changed immediately if

contamination is suspected or every 30-60 minutes during prolonged use.[9]

Wash hands thoroughly with soap and water after removing gloves.

Body Protection:
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A clean, fully-buttoned laboratory coat must be worn at all times.

For procedures involving large quantities, consider using a chemical-resistant apron or

disposable coveralls over the lab coat.[7]

Respiratory Protection:

All handling of 9-Julolidinecarboxaldehyde powder should be performed within a

chemical fume hood to prevent inhalation.

If a fume hood is not available or during a large spill cleanup, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or higher) is required.[9]

Footwear:

Fully enclosed, chemical-resistant footwear is required. Perforated shoes, sandals, or

fabric shoes are not permitted in the laboratory.[10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.benchchem.com/product/b1329721?utm_src=pdf-body
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard PPE for All Tasks

Safety Goggles
Nitrile Gloves

Lab Coat
Closed-toe Shoes

Task: Handling
9-Julolidinecarboxaldehyde

Is the task inside a
certified fume hood?

Is there a high risk
of splash or aerosol?

  Yes Add NIOSH-approved
Respirator

  No

Add Face Shield

  Yes

Proceed with Task

  No

Click to download full resolution via product page

Caption: PPE selection logic for handling 9-Julolidinecarboxaldehyde.
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Operational and Disposal Plans
Safe Handling Protocol:

Preparation: Designate a specific area for handling. Ensure an eyewash station and safety

shower are accessible and unobstructed.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated balance enclosure to contain dust.

Avoid Dust: Handle the solid material carefully to avoid generating dust.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly.

Storage Requirements:

Store in a tightly closed, properly labeled container.

Keep in a cool, dark, and dry location, away from incompatible materials.

The compound is air-sensitive; for long-term storage, keeping it under an inert gas like

nitrogen is recommended.[4]

Disposal Plan:

Waste Collection: All waste materials, including contaminated gloves, wipes, and excess

chemical, must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.

Regulatory Compliance: Do not dispose of this chemical down the drain or in regular trash.

[11]

Final Disposal: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste management company.[11]

Emergency Procedures
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First Aid Measures:

Inhalation: Immediately move the exposed person to fresh air.[12] If breathing is difficult or

has stopped, perform artificial respiration and seek immediate medical attention.[12]

Skin Contact: Take off all contaminated clothing immediately.[2] Rinse the affected skin with

copious amounts of water for at least 15 minutes.[13] If irritation develops or persists, get

medical attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open.[13] Remove contact lenses if present and easy to do so.[13] Seek

immediate medical attention from an ophthalmologist.[2]

Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with

water and have them drink two glasses of water.[2] Seek immediate medical attention.

Chemical Spill Protocol:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.

Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are not

trained to handle the situation, contact your institution's emergency response team.

Don PPE: Wear the appropriate PPE as described in Section 3, including respiratory

protection.

Contain: Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do

not use combustible materials.

Clean-Up: Carefully sweep the contained material into a hazardous waste container. Avoid

creating dust.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water), followed

by clean water. Collect all cleaning materials in the hazardous waste container.

Dispose: Seal and label the waste container and manage it according to the disposal plan.
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Report: Report the incident to your supervisor and EHS department.

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size
Is it a major spill?

Call EHS/Emergency
Response

  Yes

Don Full PPE
(Gloves, Goggles, Respirator)

  No (Minor Spill)

Contain Spill with
Inert Absorbent

Gently Sweep into
Hazardous Waste Container

Decontaminate Area
and Equipment

Seal and Label
Waste Container

Report Incident

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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